Cas no 1807267-00-0 (Ethyl 6-chloro-2-cyano-3-ethylphenylacetate)

• Product Name: Ethyl 6-chloro-2-cyano-3-ethylphenylacetate
• CAS No: 1807267-00-0
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5038300
• Update Time: 2025-06-11

Ethyl 6-chloro-2-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-cyano-3-ethylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-9-5-6-12(14)10(11(9)8-15)7-13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： JSHITVBLHHESFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC)=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-chloro-2-cyano-3-ethylphenylacetate

Ethyl 6-chloro-2-cyano-3-ethylphenylacetate (CAS No. 1807267-00-0): A Comprehensive Overview

Ethyl 6-chloro-2-cyano-3-ethylphenylacetate (CAS No. 1807267-00-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both chloro and cyano functional groups, makes it a versatile intermediate in the development of novel therapeutic agents.

The Ethyl 6-chloro-2-cyano-3-ethylphenylacetate molecule is derived from phenylacetic acid derivatives, which are well-known for their biological activity. The presence of the chloro group at the sixth position and the cyano group at the second position enhances its reactivity, making it an attractive candidate for further chemical modifications. These modifications can lead to the development of new compounds with improved pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in the use of such intermediates in the synthesis of drugs targeting various diseases. For instance, studies have shown that phenylacetic acid derivatives can exhibit anti-inflammatory, analgesic, and even anticancer properties. The specific arrangement of functional groups in Ethyl 6-chloro-2-cyano-3-ethylphenylacetate may contribute to its potential as a precursor for drugs that modulate these pathways.

The synthesis of Ethyl 6-chloro-2-cyano-3-ethylphenylacetate involves multi-step organic reactions, typically starting from commercially available aromatic compounds. The process often includes chlorination, cyanation, and esterification steps to introduce the desired functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities.

One of the key advantages of using Ethyl 6-chloro-2-cyano-3-ethylphenylacetate as an intermediate is its compatibility with various reaction conditions. This flexibility allows chemists to tailor the final product to meet specific pharmacological requirements. For example, further derivatization can lead to compounds with enhanced solubility or better cell membrane permeability.

Recent research has highlighted the importance of optimizing synthetic routes to minimize by-products and improve sustainability. Green chemistry principles have been increasingly applied in the synthesis of pharmaceutical intermediates like Ethyl 6-chloro-2-cyano-3-ethylphenylacetate. Techniques such as solvent recovery and catalytic processes have been explored to reduce environmental impact while maintaining high efficiency.

The pharmacological potential of derivatives of Ethyl 6-chloro-2-cyano-3-ethylphenylacetate has been investigated in several preclinical studies. These studies have demonstrated promising results in models of inflammation and pain management. The ability to fine-tune the structure through chemical modifications offers a pathway to develop more effective and safer therapeutic agents.

In conclusion, Ethyl 6-chloro-2-cyano-3-ethylphenylacetate (CAS No. 1807267-00-0) is a valuable intermediate in pharmaceutical research due to its structural versatility and reactivity. Its role in synthesizing novel bioactive molecules underscores its importance in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to evolve, new applications and synthetic methodologies for this compound are likely to emerge, further solidifying its place in medicinal chemistry.